Cas no 1592380-18-1 (3-(2-chloro-5-fluorophenyl)methylazetidine)

3-(2-Chloro-5-fluorophenyl)methylazetidine is a fluorinated azetidine derivative characterized by its unique structural framework, combining a chloro-fluorophenyl moiety with an azetidine ring. This compound is of significant interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity, making it valuable for constructing complex heterocyclic systems. Its rigid azetidine core contributes to improved metabolic stability and binding affinity in target applications. The compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal purity and performance in synthetic workflows.
3-(2-chloro-5-fluorophenyl)methylazetidine structure
1592380-18-1 structure
Product Name:3-(2-chloro-5-fluorophenyl)methylazetidine
CAS No:1592380-18-1
MF:C10H11ClFN
MW:199.652445077896
CID:6138153
PubChem ID:84669141
Update Time:2025-06-28

3-(2-chloro-5-fluorophenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-5-fluorophenyl)methylazetidine
    • 1592380-18-1
    • EN300-1967284
    • 3-[(2-chloro-5-fluorophenyl)methyl]azetidine
    • Inchi: 1S/C10H11ClFN/c11-10-2-1-9(12)4-8(10)3-7-5-13-6-7/h1-2,4,7,13H,3,5-6H2
    • InChI Key: COBFQQFNOQCDJS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1CC1CNC1)F

Computed Properties

  • Exact Mass: 199.0564052g/mol
  • Monoisotopic Mass: 199.0564052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

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Additional information on 3-(2-chloro-5-fluorophenyl)methylazetidine

Introduction to 3-(2-chloro-5-fluorophenyl)methylazetidine (CAS No. 1592380-18-1)

3-(2-chloro-5-fluorophenyl)methylazetidine, with the CAS number 1592380-18-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique substitution pattern of 3-(2-chloro-5-fluorophenyl)methylazetidine makes it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 3-(2-chloro-5-fluorophenyl)methylazetidine features a 2-chloro-5-fluorophenyl group attached to a methylazetidine ring. The presence of both chlorine and fluorine atoms introduces significant electronic and steric effects, which can influence the compound's pharmacological properties. These substituents are known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(2-chloro-5-fluorophenyl)methylazetidine in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of 3-(2-chloro-5-fluorophenyl)methylazetidine to selectively bind to these receptors suggests its potential as a lead compound for developing novel therapeutic agents.

In addition to its neuropharmacological properties, 3-(2-chloro-5-fluorophenyl)methylazetidine has also shown promise in cancer research. Studies conducted by leading pharmaceutical companies have demonstrated that this compound can inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of cell cycle progression and apoptosis, making it a valuable tool for understanding and potentially treating these diseases.

The synthesis of 3-(2-chloro-5-fluorophenyl)methylazetidine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-chloro-5-fluorobenzaldehyde with an azetidine derivative, followed by reduction to form the desired product. This synthetic route is scalable and can be adapted for large-scale production, which is crucial for advancing the compound into preclinical and clinical trials.

The safety profile of 3-(2-chloro-5-fluorophenyl)methylazetidine is another important aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, 3-(2-chloro-5-fluorophenyl)methylazetidine (CAS No. 1592380-18-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.

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